Cas no 158861-67-7 (Pralmorelin Diacetate Salt)

Pralmorelin Diacetate Salt Properties

Names and Identifiers

• Pralmorelin
• D-Alanyl-3-(2-naphthalenyl)-D-alanyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide
• (2S)-6-amino-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-amino-3-naphthalen-2-yl-propanoyl]amino]propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-phenyl-propanoyl]amino]-N-[(2R)-2-aminopropanoyl]hexanamide
• D-Ala-bata-(2-naphthyl)-D-Ala-Trp-D-Phe-Lys amide
• GHRP-2
• GHRP-2 Acetate
• 4]triazolo[4
• 4-dichloro-1
• CHRP-2
• D-alanyl-3-(2-naphthyl)-D-alanyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinaamide dihydrochloride
• GHCA
• GHRP
• NPVP NPVP NPVP APVP REPLACEMENT CHINA SUPPLIER NPVP MANUFACTURER NPVP CRYSTAL SKYPE:SALE8_120
• (2S)-6-amino-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-amino-3-naphthalen-2-yl-propanoyl]amino]propanoyl]amino]-3-(1
• EIF3A
• GHS receptor
• Alanyl-(2-naphthyl)alanyl-alanyl-tryptophyl-phenylalanyl-lysinamide
• AKOS037652421
• Pralmorelin Diacetate Salt
• Pralmorelin trifluoroacetate salt, >=97% (HPLC)
• PRALMORELIN [WHO-DD]
• EX-A5533
• MFCD00674876
• KP-102LN
• CHEBI:135890
• GTPL1092
• Q21098924
• D-alanyl-3-(2-naphthyl)-D-alanyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide
• GHRP 2
• UNII-E6S6E1F19M
• 158861-67-7
• SCHEMBL424791
• (S)-2-((2R,5S,8S,11R,14R)-5-((1H-Indol-3-yl)methyl)-14-amino-2-benzyl-8-methyl-11-(naphthalen-2-ylmethyl)-4,7,10,13-tetraoxo-3,6,9,12-tetraazapentadecanamido)-6-aminohexanamide
• C73002
• E6S6E1F19M
• AC-8925
• Pralmorelin [INN]
• KP-102D
• DS-3435
• CHEMBL106593
• KP 102
• WAY-GPA-748
• HRNLPPBUBKMZMT-RDRUQFPZSA-N
• DTXSID601032404
• Pralmorelin (free base)
• GPA-748
• d-ala-d-2-nal-ala-trp-d-phe-lys-nh2
• KP-102T
• PRALMORELIN [MI]
• FT-0656752
• KP-102
• D-ALA-3-(2-NAPHTHYL)-D-ALA-ALA-TRP-D-PHE-LYS-NH2
• GHRP Kaken 100
• L-Lysinamide, D-alanyl-3-(2-naphthalenyl)-D-alanyl-L-alanyl-L-tryptophyl-D-phenylalanyl-
• (2S)-6-amino-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2R)-2-aminopropanoyl]amino]-3-naphthalen-2-ylpropanoyl]amino]propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-phenylpropanoyl]amino]hexanamide
• Ala-beta-Nal-Ala-Trp-Phe-Lys-NH2
• -2
• 6-dihydro-[1
• D-Alanyl-3-(2-naphthalenyl)-D-alanyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide;
• pralmorelinum
• pralmorelina
• pralmoreline
• (2S)-6-amino-2-(((2R)-2-(((2S)-2-(((2S)-2-(((2R)-2-(((2R)-2-aminopropanoyl)amino)-3-naphthalen-2-ylpropanoyl)amino)propanoyl)amino)-3-(1H-indol-3-yl)propanoyl)amino)-3-phenylpropanoyl)amino)hexanamide
• PRALMORELIN
• +Expand

• MDL： MFCD00674876
• InChIKey： HRNLPPBUBKMZMT-RDRUQFPZSA-N
• Inchi： InChI=1S/C45H55N9O6/c1-27(47)41(56)52-38(24-30-19-20-31-14-6-7-15-32(31)22-30)43(58)50-28(2)42(57)53-39(25-33-26-49-35-17-9-8-16-34(33)35)45(60)54-37(23-29-12-4-3-5-13-29)44(59)51-36(40(48)55)18-10-11-21-46/h3-9,12-17,19-20,22,26-28,36-39,49H,10-11,18,21,23-25,46-47H2,1-2H3,(H2,48,55)(H,50,58)(H,51,59)(H,52,56)(H,53,57)(H,54,60)/t27-,28+,36+,37-,38-,39+/m1/s1
• SMILES： O=C([C@H](CC1=CNC2=C1C=CC=C2)NC([C@@H](NC([C@@H](CC3=CC4=CC=CC=C4C=C3)NC([C@@H](C)N)=O)=O)C)=O)N[C@H](CC5=CC=CC=C5)C(N[C@@H](CCCCN)C(N)=O)=O

Computed Properties

• Exact Mass: 746.39000
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 21
• Monoisotopic Mass: 889.3808860 g/mol
• Heavy Atom Count: 62
• Complexity: 1440
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: 2.4
• Topological Polar Surface Area: 256Ų
• Molecular Weight: 890.9

Experimental Properties

• LogP: 5.91420
• PSA: 227.32000
• Refractive Index: 1.638
• Boiling Point: 1265.3°C at 760 mmHg
• Melting Point: 149 - 151°C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 719.0±34.3 °C
• Solubility: DMSO (Slightly, Sonicated), Water (Slightly)
• Density: 1.3±0.1 g/cm3

Related Categories

• Other Chemical Reagents